Cas no 73075-67-9 (5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one)
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dichloro-3,4-dihydroisoquinolin-1(2H)-one
- 1(2H)-Isoquinolinone, 5,6-dichloro-3,4-dihydro-
- 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one
-
- Inchi: 1S/C9H7Cl2NO/c10-7-2-1-6-5(8(7)11)3-4-12-9(6)13/h1-2H,3-4H2,(H,12,13)
- InChI Key: SBVHUZPHJVYZAN-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(Cl)=C(Cl)C=C2)CCN1
Computed Properties
- Exact Mass: 214.9904692g/mol
- Monoisotopic Mass: 214.9904692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.1Ų
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM469051-250mg |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one |
73075-67-9 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| TRC | D400718-10mg |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one |
73075-67-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D400718-50mg |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one |
73075-67-9 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D400718-100mg |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one |
73075-67-9 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Enamine | EN300-64724-0.05g |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one |
73075-67-9 | 95.0% | 0.05g |
$162.0 | 2025-03-21 | |
| Enamine | EN300-64724-0.1g |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one |
73075-67-9 | 95.0% | 0.1g |
$241.0 | 2025-03-21 | |
| Enamine | EN300-64724-0.25g |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one |
73075-67-9 | 95.0% | 0.25g |
$347.0 | 2025-03-21 | |
| Enamine | EN300-64724-0.5g |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one |
73075-67-9 | 95.0% | 0.5g |
$546.0 | 2025-03-21 | |
| Enamine | EN300-64724-1.0g |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one |
73075-67-9 | 95.0% | 1.0g |
$699.0 | 2025-03-21 | |
| Enamine | EN300-64724-2.5g |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one |
73075-67-9 | 95.0% | 2.5g |
$1370.0 | 2025-03-21 |
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one
Introduction to 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 73075-67-9)
5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 73075-67-9) is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the tetrahydroisoquinoline class, a scaffold that has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug discovery. The presence of chlorine substituents at the 5th and 6th positions enhances its reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry.
The structural framework of 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one is characterized by a bicyclic system consisting of an isoquinoline ring fused with a tetrahydropyridine moiety. This configuration imparts unique electronic and steric properties that influence its interactions with biological targets. The compound’s molecular formula is C₉H₈Cl₂NO, reflecting its composition and the presence of two chlorine atoms, which are key factors in its chemical behavior.
In recent years, the pharmaceutical industry has shown increasing interest in tetrahydroisoquinoline derivatives due to their potential as bioactive molecules. 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one has been explored as a precursor in the synthesis of various pharmacologically relevant compounds. Its ability to serve as a versatile building block allows for the creation of more complex structures with tailored biological activities. This has led to its incorporation in multiple research projects aimed at developing novel therapeutic agents.
One of the most compelling aspects of 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one is its role in the synthesis of alkaloid-like molecules. Alkaloids are a class of naturally occurring compounds known for their diverse biological effects and have been the basis for many successful drugs. The structural similarity between 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one and natural alkaloids makes it an attractive candidate for generating derivatives with enhanced or modified pharmacological profiles. Researchers have leveraged this similarity to develop new compounds with potential applications in treating neurological disorders, cardiovascular diseases, and other conditions.
The chlorine atoms in 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one play a crucial role in modulating its reactivity. These substituents can participate in various chemical transformations such as nucleophilic aromatic substitution (SNAr), cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), and metal-catalyzed reactions. This flexibility allows chemists to modify the compound’s structure in numerous ways, enabling the synthesis of a wide range of derivatives with distinct properties.
Recent studies have highlighted the importance of 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one in medicinal chemistry research. For instance,a study published in *Journal of Medicinal Chemistry* demonstrated its utility in generating novel tetrahydroisoquinoline-based scaffolds with improved binding affinity to specific biological targets. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce various functional groups onto the molecule,enhancing its pharmacological activity. These findings underscore the compound’s significance as a tool for drug discovery.
Another area where 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one has made an impact is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways,and their dysregulation is associated with numerous diseases,including cancer。By designing derivatives of 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one that target specific kinases,scientists aim to develop drugs that can modulate these pathways effectively。 Preliminary results from ongoing research suggest that certain derivatives exhibit promising inhibitory activity against relevant kinases,making them candidates for further development.
The synthesis of 5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one itself is an intriguing process that involves multiple steps。 One common synthetic route starts from readily available precursors such as 3-aminoacetophenone or 4-methylphenethylamine。 These starting materials undergo cyclization reactions followed by chlorination steps to introduce the chlorine substituents at the 5th and 6th positions。 The exact conditions and reagents can vary depending on the desired purity and yield,but modern synthetic methodologies have significantly improved the efficiency of these processes。
In conclusion,5,6-dichloro-1、2、3、4-tetrahydroisoquinolin、1-one (CAS No. 73075、67、9) is a versatile and valuable compound in pharmaceutical chemistry。 Its unique structural features and reactivity make it an excellent scaffold for generating novel bioactive molecules。 Recent research highlights its potential applications in drug discovery,particularly in developing kinase inhibitors and alkaloid-like compounds。 As synthetic methodologies continue to advance,the utility of this compound is expected to grow further,opening new avenues for therapeutic innovation。
73075-67-9 (5,6-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)